Cas no 162090-80-4 (3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide)
3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide is a specialized organic compound featuring a benzo[b]thiophene core with a chloro substituent at the 3-position and an amide linkage to a 2-ethyl-phenyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The chloro and amide functional groups enhance its versatility for further derivatization, while the aromatic and heterocyclic components contribute to its stability and binding properties. Its well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies and targeted drug development.
162090-80-4 structure
Product Name:3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide
CAS No:162090-80-4
MF:C17H14ClNOS
MW:315.817162036896
CID:3070649
PubChem ID:770165
Update Time:2025-11-01
3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide
- Oprea1_535044
- STK141795
- Oprea1_519219
- AKOS000570187
- Z29649519
- Cambridge id 6972042
- CS-0333937
- 162090-80-4
- 3-chloro-N-(2-ethylphenyl)-1-benzothiophene-2-carboxamide
- 3-Chloro-N-(2-ethylphenyl)benzo[b]thiophene-2-carboxamide
- AG-690/13703208
-
- MDL: MFCD00861463
- Inchi: 1S/C17H14ClNOS/c1-2-11-7-3-5-9-13(11)19-17(20)16-15(18)12-8-4-6-10-14(12)21-16/h3-10H,2H2,1H3,(H,19,20)
- InChI Key: PCEBDBHPMQIMEU-UHFFFAOYSA-N
- SMILES: ClC1=C(C(NC2C=CC=CC=2CC)=O)SC2C=CC=CC=21
Computed Properties
- Exact Mass: 315.0484629Da
- Monoisotopic Mass: 315.0484629Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 57.3Ų
3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM507267-1g |
3-Chloro-N-(2-ethylphenyl)benzo[b]thiophene-2-carboxamide |
162090-80-4 | 97% | 1g |
$*** | 2023-03-31 | |
| Ambeed | A144035-1g |
3-Chloro-N-(2-ethylphenyl)benzo[b]thiophene-2-carboxamide |
162090-80-4 | 97% | 1g |
$294.0 | 2024-08-03 |
3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
162090-80-4 (3-Chloro-benzo[b]thiophene-2-carboxylic acid (2-ethyl-phenyl)-amide) Related Products
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